Cyclopenta-1,3-diene;titanium(2+);dichloride

• Molecular Formula: C10H10Cl2Ti-2
• Molecular Weight: 248.96 g/mol
• IUPAC Name: cyclopenta-1,3-diene;titanium(2+);dichloride
• InChI: InChI=1S/2C5H5.2ClH.Ti/c2*1-2-4-5-3-1;;;/h2*1-5H;2*1H;/q2*-1;;;+2/p-2
• InChI Key: MKNXBRLZBFVUPV-UHFFFAOYSA-L
• Canonical SMILES: [CH-]1C=CC=C1.[CH-]1C=CC=C1.[Cl-].[Cl-].[Ti+2]
• Color/Form: Bright red acicular crystals from toluene; Reddish-orange crystalline solid
• density: 1.6 (NTP, 1992); 1.60
• melting_point: 552 °F (NTP, 1992); 289 °C +/- 2 deg
• physical_description: Titanocene dichloride appears as red to red-orange crystals. (NTP, 1992); Bright red or reddish-orange solid; [HSDB] Red or orange odorless crystalline solid; [MSDSonline]
• solubility: Decomposes (NTP, 1992); Moderately sol in toluene, chloroform, alc, other hydroxylic solvents; sparingly sol in water, petroleum ether, benzene, ether, carbon disulfide, carbon tetrachloride

Description

Titanocene dichloride appears as red to red-orange crystals. (NTP, 1992)

Synthesis routes and methods

Procedure details

A suspension of 5.46 g (17.5 mmol) of the dilithium etherate (Example 2) in 200 ml of toluene is cooled to -78° C., and 3.3 g (17.5 mmol) of titanium chloride are added. The reaction solution immediately becomes a dark red color. The mixture is stirred at room temperature for 30 hours, insoluble constituents are removed by filtration through a frit, and the dark-red toluene phase is evaporated to dryness in an oil-pump vacuum. Repeated washing with pentane gives 1.85 g of the titanocene dichioride as a brown-beige powder. The crude product is subsequently extracted for several days with pentane in a circulation frit, giving, after removal of the solvent, the titanocene dichloride as a brown solid in a yield of 13% (780 mg): m.p. 259° C. (decomp.,DSC).